Cas no 161156-02-1 (4,6,7-trimethoxy-1H-Indole)

• Product Name: 4,6,7-trimethoxy-1H-Indole
• CAS No: 161156-02-1
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 1107131
• PubChem ID: 10242113
• Update Time: 2025-08-05

4,6,7-trimethoxy-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 4,6,7-trimethoxy-1H-Indole
• DTXSID101311344
• AC-32007
• SCHEMBL3333636
• 161156-02-1
• 4,6,7-trimethoxyindole

• Inchi： 1S/C11H13NO3/c1-13-8-6-9(14-2)11(15-3)10-7(8)4-5-12-10/h4-6,12H,1-3H3
• InChI Key： NXPLALMJOKMQGY-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C(C2C=CNC=21)OC)OC

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.5Ų

Additional information on 4,6,7-trimethoxy-1H-Indole

Introduction to 4,6,7-trimethoxy-1H-Indole (CAS No. 161156-02-1)

4,6,7-trimethoxy-1H-indole is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 161156-02-1, belongs to the indole family, which is well-documented for its role in various biological processes and therapeutic applications. The presence of multiple methoxy substituents at specific positions on the indole ring enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The structure of 4,6,7-trimethoxy-1H-indole features a benzene-like core with an additional nitrogen atom at the 1-position, forming a bicyclic system. The methoxy groups are strategically located at the 4-, 6-, and 7-positions of the indole ring, which influences its electronic properties and reactivity. This arrangement not only contributes to its stability but also allows for further functionalization, enabling chemists to design derivatives with enhanced biological efficacy.

In recent years, 4,6,7-trimethoxy-1H-indole has been extensively studied for its potential in medicinal chemistry. Its indole core is a common motif in natural products and pharmacologically active compounds, including several FDA-approved drugs. The methoxy-substituted indoles exhibit a range of biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties. These findings have spurred interest in exploring the therapeutic potential of 4,6,7-trimethoxy-1H-indole and its derivatives.

One of the most compelling aspects of 4,6,7-trimethoxy-1H-indole is its role as a precursor in synthesizing more complex bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating small-molecule inhibitors that interact with enzymes involved in cancer metabolism. The methoxy groups on the indole ring provide handles for further chemical modifications, allowing scientists to fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting compounds.

The synthesis of 4,6,7-trimethoxy-1H-indole typically involves multi-step organic reactions starting from readily available aromatic precursors. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions are commonly used to introduce the methoxy groups at the desired positions on the indole ring. These synthetic approaches highlight the compound's accessibility and suitability for large-scale production.

Recent advancements in computational chemistry have further enhanced our understanding of 4,6,7-trimethoxy-1H-indole's interactions with biological targets. Molecular docking studies have revealed that this compound can bind to specific proteins and enzymes with high affinity. These insights have guided the design of more potent derivatives with improved selectivity and reduced side effects. The integration of computational methods with experimental validation has accelerated the discovery process for new drug candidates derived from 4,6,7-trimethoxy-1H-indole.

The pharmacological evaluation of 4,6,7-trimethoxy-1H-indole has shown promising results in preclinical studies. In vitro assays have indicated that this compound exhibits inhibitory activity against several disease-related targets. For example, it has demonstrated efficacy in suppressing proliferation of cancer cells by modulating key signaling pathways involved in tumor growth and survival. Additionally, preliminary in vivo studies suggest that 4,6,7-trimethoxy-1H-indole can ameliorate inflammatory responses by interacting with immune system components.

Given these findings, 4,6,7-trimethoxy-1H-indole represents a significant asset in the quest for novel therapeutic agents. Its structural versatility and demonstrated biological activities make it an attractive candidate for further investigation into human health applications. As research continues to uncover new insights into its mechanisms of action, 4,6,7-trimethoxy-1H-indole may pave the way for innovative treatments targeting various diseases.

The future prospects for 4,6,7-trimethoxy-1H-indole are bright, given its potential as a building block for drug discovery efforts worldwide. Collaborative research initiatives involving academia and industry are expected to yield groundbreaking discoveries derived from this compound. By combining traditional synthetic chemistry with cutting-edge biotechnological approaches, 4,6,7-trimethoxy-1H-indole could play a pivotal role in developing next-generation therapeutics that address unmet medical needs.